USP7-IN-1
USP7-IN-1
USP7-IN-1 is a novel selective and reversible inhibitor of USP7 with IC50 of 33 uM; less or no inhibition on USP5, USP8, Uch-L1, Uch-L3 and Caspase(IC50>200 uM); HCT116 cell viability GI50 is 67 uM.IC50 value: 33 uMTarget: USP7 selective inhibitorPreparation of quinazoline derivatives useful as selective and reversible inhibitors of USP7By Colland, Frederic; Gourdel, Marie-EdithFrom PCT Int. Appl. (2013), WO 2013030218 A1 20130307.
Brand Name:
Vulcanchem
CAS No.:
1381291-36-6
VCID:
VC0002754
InChI:
InChI=1S/C23H24ClN3O3/c24-18-7-8-19-20(14-18)25-16-27(22(19)29)15-23(30)10-12-26(13-11-23)21(28)9-6-17-4-2-1-3-5-17/h1-5,7-8,14,16,30H,6,9-13,15H2
SMILES:
C1CN(CCC1(CN2C=NC3=C(C2=O)C=CC(=C3)Cl)O)C(=O)CCC4=CC=CC=C4
Molecular Formula:
C23H24ClN3O3
Molecular Weight:
425.91
USP7-IN-1
CAS No.: 1381291-36-6
Inhibitors
VCID: VC0002754
Molecular Formula: C23H24ClN3O3
Molecular Weight: 425.91
| CAS No. | 1381291-36-6 |
|---|---|
| Product Name | USP7-IN-1 |
| Molecular Formula | C23H24ClN3O3 |
| Molecular Weight | 425.91 |
| IUPAC Name | 7-chloro-3-[[4-hydroxy-1-(3-phenylpropanoyl)piperidin-4-yl]methyl]quinazolin-4-one |
| Standard InChI | InChI=1S/C23H24ClN3O3/c24-18-7-8-19-20(14-18)25-16-27(22(19)29)15-23(30)10-12-26(13-11-23)21(28)9-6-17-4-2-1-3-5-17/h1-5,7-8,14,16,30H,6,9-13,15H2 |
| SMILES | C1CN(CCC1(CN2C=NC3=C(C2=O)C=CC(=C3)Cl)O)C(=O)CCC4=CC=CC=C4 |
| Description | USP7-IN-1 is a novel selective and reversible inhibitor of USP7 with IC50 of 33 uM; less or no inhibition on USP5, USP8, Uch-L1, Uch-L3 and Caspase(IC50>200 uM); HCT116 cell viability GI50 is 67 uM.IC50 value: 33 uMTarget: USP7 selective inhibitorPreparation of quinazoline derivatives useful as selective and reversible inhibitors of USP7By Colland, Frederic; Gourdel, Marie-EdithFrom PCT Int. Appl. (2013), WO 2013030218 A1 20130307. |
| PubChem Compound | 71278663 |
| Last Modified | Dec 05 2021 |
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